N-(4-(benzo[d]thiazol-2-yl)phenyl)-2-((3-cyano-4,6-bis(4-methoxyphenyl)pyridin-2-yl)thio)acetamide

• IUPAC Name: N-[4-(1,3-benzothiazol-2-yl)phenyl]-2-[3-cyano-4,6-bis(4-methoxyphenyl)pyridin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C35H26N4O3S2/c1-41-26-15-9-22(10-16-26)28-19-31(23-11-17-27(42-2)18-12-23)39-35(29(28)20-36)43-21-33(40)37-25-13-7-24(8-14-25)34-38-30-5-3-4-6-32(30)44-34/h3-19H,21H2,1-2H3,(H,37,40)
• InChI Key: UUKWKZMNUCFUIZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CC(=NC(=C2C#N)SCC(=O)NC3=CC=C(C=C3)C4=NC5=CC=CC=C5S4)C6=CC=C(C=C6)OC
• Molecular Formula: C35H26N4O3S2
• Molecular Weight: 614.7 g/mol

Description

N-(4-(benzo[d]thiazol-2-yl)phenyl)-2-((3-cyano-4,6-bis(4-methoxyphenyl)pyridin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C35H26N4O3S2 and its molecular weight is 614.74. The purity is usually 95%.
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Scientific Research Applications

Chemical Properties and Biological Activity

The chemical and biological properties of compounds similar to N-(4-(benzo[d]thiazol-2-yl)phenyl)-2-((3-cyano-4,6-bis(4-methoxyphenyl)pyridin-2-yl)thio)acetamide have been the subject of research. Benzothiazole derivatives, which share structural similarities with the compound , are noted for their varied biological activities. These derivatives are important in medicinal chemistry due to their wide spectrum of activities, including anti-viral, anti-microbial, antiallergic, anti-diabetic, anti-tumor, anti-inflammatory, anthelmitic, and anti-cancer properties. The unique methine center in the thiazole ring makes benzothiazoles crucial in heterocyclic compounds and integral to many natural and synthetic bioactive molecules. Their activities, which are less toxic and enhanced by specific derivatives, make benzothiazole scaffolds significant in medicinal chemistry (Bhat & Belagali, 2020).

Structural Activity Relationship

Research on the structural activity relationship of thiophene derivatives, which are structurally related to benzothiazole compounds, indicates that no general activity pattern can be established. The interchange of the thiophene ring with various aromatic ring systems results in a broad spectrum of therapeutic properties, as indicated by specific biological test systems. The research suggests that neither the exchange of the 2-thienyl moiety by the 3-thienyl nor the replacement of the thiophene ring by various aromatic rings results in a consistent superiority of any of the molecular structures (Drehsen & Engel, 1983).